4,6-dichloro-5-methoxy-2-methylPyrimidine
Overview
Description
“4,6-dichloro-5-methoxy-2-methylPyrimidine” is a chemical compound that is used for research . It is a versatile building block used for the synthesis of more complex pharmaceutical and biologically active compounds .
Synthesis Analysis
The synthesis of 4,6-dichloro-5-methoxy-2-methylPyrimidine can be achieved through a series of chemical reactions. A preparation method of 4, 6-dichloropyrimidine involves feeding formamide, absolute ethyl alcohol, and sodium ethoxide into a container, stirring and heating, dropping diethyl malonate, reflowing and maintaining the temperature after the dropping . The synthesis process is suitable for large scale (multigram) batch preparations .Molecular Structure Analysis
The molecular formula of 4,6-dichloro-5-methoxy-2-methylPyrimidine is C5H4Cl2N2O, and its molecular weight is 179.00 . The structure of the compound can be represented by the SMILES string COc1c (Cl)ncnc1Cl .Chemical Reactions Analysis
4,6-dichloro-5-methoxy-2-methylPyrimidine can undergo various chemical reactions. For instance, it can participate in a diazo coupling reaction to produce novel pyrimidine azo dyes . It can also react with 1 H,1 H,2 H,2 H -perfluorodecanethiol during fluorous synthesis of disubstituted pyrimidines .Physical And Chemical Properties Analysis
4,6-dichloro-5-methoxy-2-methylPyrimidine is a white to off-white solid . It has a molecular weight of 179.00 .Scientific Research Applications
Synthesis of Biologically Active Compounds
“4,6-dichloro-5-methoxy-2-methylPyrimidine” is a versatile building block used for the synthesis of more complex pharmaceutical and biologically active compounds .
Production of Dasatinib
This compound is used in the synthesis of Dasatinib , a drug used to treat chronic myelogenous leukemia (CML) and acute lymphoblastic leukemia (ALL).
Synthesis of Azo Dyes
It has been used in the synthesis of novel pyrimidine azo dyes . These dyes may be suitable for applications in the textile industry .
Production of Anticancer Agents
Derivatives of this compound are known to be active as anticancer agents .
Development of Antihypertensive Medicines
It is used in the development of new antihypertensive medicines .
Production of High Energy Density Materials
This compound has been used in the production of high energy density materials .
Synthesis of Heteroarylpiperazine Derivatives
It is used for the preparation of heteroarylpiperazine derivatives for use in the treatment of Alzheimer’s disease .
Synthesis of (2-chloro-6-methyl-pyrimidin-4-yl)-(2,3-dihydro-benzothiazol-6-yl)-amine
This compound is used in the synthesis of (2-chloro-6-methyl-pyrimidin-4-yl)-(2,3-dihydro-benzothiazol-6-yl)-amine .
Safety and Hazards
This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
4,6-Dichloro-5-methoxy-2-methylpyrimidine is a versatile building block used for the synthesis of more complex pharmaceutical and biologically active compounds . .
Mode of Action
It’s known that the compound is used in the synthesis of other biologically active compounds
Biochemical Pathways
As a building block in the synthesis of other compounds, it’s likely that its effects on biochemical pathways are indirect and depend on the specific compounds it’s used to create .
Result of Action
As a building block in the synthesis of other compounds, its effects are likely to be seen in the actions of these final compounds .
Action Environment
As a chemical intermediate, it’s likely that its stability and reactivity under various conditions are important considerations in its use in synthesis processes .
properties
IUPAC Name |
4,6-dichloro-5-methoxy-2-methylpyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6Cl2N2O/c1-3-9-5(7)4(11-2)6(8)10-3/h1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGDCAAAIQWLPLQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C(=N1)Cl)OC)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001272446 |
Source
|
| Record name | 4,6-Dichloro-5-methoxy-2-methylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001272446 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-dichloro-5-methoxy-2-methylPyrimidine | |
CAS RN |
851986-00-0 |
Source
|
| Record name | 4,6-Dichloro-5-methoxy-2-methylpyrimidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=851986-00-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4,6-Dichloro-5-methoxy-2-methylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001272446 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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